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Compound of Interest

Compound Name: 1,3-Dimethylimidazolidine

Cat. No.: B15366825

CAS Number: 80-73-9
Synonyms: N,N'-Dimethylethyleneurea, DMEU, DMI

This technical guide provides a comprehensive overview of 1,3-Dimethyl-2-imidazolidinone
(DMI), a versatile aprotic polar solvent. The information is intended for researchers, scientists,
and professionals in drug development and other scientific fields. It should be noted that the
CAS number 80-73-9 corresponds to 1,3-Dimethyl-2-imidazolidinone, which features a
carbonyl group, and is sometimes colloquially mistaken for 1,3-Dimethylimidazolidine.

Physicochemical Properties

1,3-Dimethyl-2-imidazolidinone is a colorless, high-boiling point liquid with exceptional thermal
and chemical stability.[1] Its high polarity and dielectric constant make it an excellent solvent for
a wide array of organic and inorganic compounds.[2]
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Property Value Reference
Molecular Formula CsH1o0N20 [3]
Molecular Weight 114.15 g/mol [3]
Boiling Point 224-226 °C
Melting Point 8.2°C [1]
Density 1.056 g/mL at 25 °C
Refractive Index n20/D 1.472
Flash Point 93 °C (closed cup)
Autoignition Temperature 305 °C
Vapor Pressure <1 hPaat 20 °C
Soluble in water, toluene,
B methanol, ethanol, diethyl
Solubility )
ether, methylene chloride,
DMF, acetone, and chloroform.
log KOW -0.3at25°C
Spectroscopic Data
Spectroscopy Data Reference

1H NMR (CDCls)

o (ppm): 2.76 (s, 6H, N-CH3),
3.25 (s, 4H, -CH2-CHz-)

13C NMR

0 (ppm): 31.0 (N-CHs), 46.9 (-
CH2-CHz-), 164.3 (C=0)

IR (KBr, cm™1)

2938, 2862, 1699 (C=0),
1504, 1290, 1249

[4]

Mass Spectrum (m/z)

114 (M+), 113, 70, 56, 44, 42

Synthesis of 1,3-Dimethyl-2-imidazolidinone
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Several synthetic routes for 1,3-Dimethyl-2-imidazolidinone have been developed. The
following are two common methods with detailed experimental protocols.

Synthesis from N,N'-Dimethylethylenediamine and
Phosgene

This method involves the reaction of N,N'-dimethylethylenediamine with phosgene in the
presence of a dehydrochlorinating agent.[5]

Water

Reaction Dehydrochlorinating Agent (e.g., NaOH) Formation Purification
pH7.3+0.2

20°C
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Synthesis of DMI via the Phosgene Method.

Experimental Protocol:

» To a 500 mL four-necked flask equipped with a reflux condenser, thermometer, dropping
funnel, phosgene inlet tube, pH measuring electrode, and stirrer, add 100 mL of water, 17.6 g
(0.2 mol) of N,N'-dimethylethylenediamine, and 30.4 g (0.3 mol) of 36% hydrochloric acid.
The initial pH of the diamine solution should be approximately 7.3.[6]

e Place 168.0 g (0.8 mol) of a 20% aqueous solution of sodium hydroxide in the dropping
funnel.[2]

e Maintain the reaction temperature at 20 °C using a cooling bath.
o While stirring, bubble phosgene gas through the solution at a rate of 10 g/hr for two hours.[5]

» Simultaneously, add the sodium hydroxide solution dropwise from the funnel to maintain the
pH of the reaction mixture at 7.3 £ 0.2.[5]

 After the addition of phosgene and sodium hydroxide is complete, purge the reaction
apparatus with nitrogen gas (20 L/min) for 0.2 hours to remove any unreacted phosgene.[5]
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e The product, 1,3-Dimethyl-2-imidazolidinone, can then be isolated and purified by standard
methods such as extraction and/or distillation.

Synthesis from 2-Imidazolidinone, Formaldehyde, and
Formic Acid

This method, a variation of the Eschweiler-Clarke reaction, involves the reductive methylation
of 2-imidazolidinone.

1. Heat to 70 °C, 4h
2. Add 85% Formic Acid
3. Reflux, 12h

Reaction Formation

Click to download full resolution via product page

Synthesis of DMI via the Formaldehyde Method.

Experimental Protocol:

e In a 1000 mL four-necked flask equipped with a stirrer, thermometer, and reflux condenser,
add 501 g (3.626 mol) of 33.3% formic acid, 107 g (3.567 mol, calculated as formaldehyde)
of paraformaldehyde, and 153 g (1.779 mol) of 2-imidazolidinone.[7]

 Stir the mixture and heat to 70 °C. Maintain this temperature for 4 hours.[7]

o After 4 hours, add 237 g (4.379 mol) of 85% formic acid to the reaction mixture.[7]

» Heat the mixture to reflux and maintain the reflux for 12 hours.[7]

o After the reflux period, distill off the formic acid.[7]

o Neutralize the remaining reaction mixture with a sodium hydroxide solution.[7]

o Perform a vacuum distillation and collect the fraction at 105-118 °C under a vacuum of 0.095
Mpa to obtain 1,3-Dimethyl-2-imidazolidinone.[7]
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Applications in Research and Drug Development

1,3-Dimethyl-2-imidazolidinone is a highly effective polar aprotic solvent with a wide range of

applications.

Replacement for Carcinogenic Solvents: DMI can be used as a substitute for the
carcinogenic solvent hexamethylphosphoramide (HMPA) in many organic reactions.[1]

Polymer Synthesis: It is used in the production of various polymers, including polyphenylene
sulfide (PPS) and polyimide resins, where it can help control side reactions and produce
high-quality materials.[7]

Organic Synthesis: DMI is an excellent solvent for a variety of organic reactions, particularly
those involving organometallic reagents.

Electronic Materials: It is utilized in the production of electronic materials and as a stripper for
silicon chip photoresist due to its strong penetrating ability and high-temperature resistance.

[7]

Surface Treatment: DMI can be used as a surface treatment agent to enhance the bonding
strength between various materials and epoxy resin adhesives.

Detergents and Dyes: It also finds applications in the formulation of detergents and in the
synthesis of dyes.[2]

Safety and Handling

1,3-Dimethyl-2-imidazolidinone presents several hazards and should be handled with

appropriate safety precautions.

Hazard Classifications:

Acute toxicity, oral (Category 4)

Serious eye damage (Category 1)

Reproductive toxicity (Category 2)
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Precautionary Measures:

e Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, eye
protection, and face protection.

e Ventilation: Use in a well-ventilated area.

» Handling: Avoid contact with skin, eyes, and clothing. Do not breathe vapor or spray. Wash
hands thoroughly after handling.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area. It is
hygroscopic and should be protected from moisture.

e Incompatibilities: Avoid contact with strong oxidizing agents.

First Aid:

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing and seek immediate medical attention.

If swallowed: Rinse mouth. Do NOT induce vomiting. Seek immediate medical attention.

If on skin: Wash off immediately with plenty of water for at least 15 minutes.

If inhaled: Move to fresh air. If not breathing, give artificial respiration.

Logical Workflow for Solvent Selection

The decision to use DMI as a solvent in a particular application often follows a logical
progression based on its properties.
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Is an HMPA alternative required?

Is a high boiling point
and thermal stability needed?
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Decision workflow for selecting DMI as a solvent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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